{2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride

• IUPAC Name: N-[[2-[(2-fluorophenyl)methoxy]phenyl]methyl]-1-pyridin-4-ylmethanamine;hydrochloride
• InChI: InChI=1S/C20H19FN2O.ClH/c21-19-7-3-1-6-18(19)15-24-20-8-4-2-5-17(20)14-23-13-16-9-11-22-12-10-16;/h1-12,23H,13-15H2;1H
• InChI Key: SEHCBNYAYLFZSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCC2=CC=NC=C2)OCC3=CC=CC=C3F.Cl
• Molecular Formula: C20H20ClFN2O
• Molecular Weight: 358.8 g/mol

Description

{2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride, also known as FBA, is a compound that has been widely studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of {2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride involves the modulation of various signaling pathways such as the PI3K/Akt/mTOR pathway, the MAPK pathway, and the NF-κB pathway. {2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride has been shown to inhibit the activation of these pathways, leading to the inhibition of cell growth and proliferation, and the induction of apoptosis.
Biochemical and Physiological Effects:
{2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride has been shown to have various biochemical and physiological effects such as the inhibition of cell growth and proliferation, the induction of apoptosis, the reduction of oxidative stress and inflammation, and the modulation of various signaling pathways.

Advantages and Limitations for Lab Experiments

The advantages of using {2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride in lab experiments include its high potency, selectivity, and specificity for its target molecules. However, the limitations of using {2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride in lab experiments include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of {2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride. These include the optimization of the synthesis method to improve the yield and purity of the compound, the investigation of its potential therapeutic applications in other diseases, the development of more potent and selective analogs of {2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride, and the evaluation of its pharmacokinetic and pharmacodynamic properties in preclinical and clinical studies.
Conclusion:
In conclusion, {2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride is a compound that has been widely studied for its potential therapeutic applications in various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research and development of {2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride may lead to the discovery of new and effective treatments for various diseases.

Scientific Research Applications

{2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride has been studied extensively for its potential therapeutic applications in various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, {2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. In Alzheimer's disease and Parkinson's disease research, {2-[(2-fluorobenzyl)oxy]benzyl}(4-pyridinylmethyl)amine hydrochloride has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.